Cas no 139655-79-1 (Octanamide, N-(3-bromophenyl)-2-butyl-3-oxo-)

• Product Name: Octanamide, N-(3-bromophenyl)-2-butyl-3-oxo-
• CAS No: 139655-79-1
• MF: C₁₈H₂₆BrNO₂
• MW: 368.308544635773
• CID: 1277677
• Update Time: 2024-08-03

Octanamide, N-(3-bromophenyl)-2-butyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Octanamide, N-(3-bromophenyl)-2-butyl-3-oxo-

• Inchi： 1S/C18H26BrNO2/c1-3-5-7-12-17(21)16(11-6-4-2)18(22)20-15-10-8-9-14(19)13-15/h8-10,13,16H,3-7,11-12H2,1-2H3,(H,20,22)
• InChI Key： JPPVXTDLLIHFFP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Br)=C1)(=O)C(CCCC)C(=O)CCCCC

Computed Properties

• Exact Mass: 367.11478

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 487.7±30.0 °C(Predicted)
• PSA: 46.17
• pka: 12.60±0.46(Predicted)